2-Methoxythiazole-5-carbaldehyde
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Overview
Description
2-Methoxythiazole-5-carbaldehyde is a chemical compound with the CAS Number: 95453-59-1 . It has a molecular weight of 144.17 and its IUPAC name is 2-methoxy-1H-1lambda3-thiazole-5-carbaldehyde .
Molecular Structure Analysis
The molecular formula of this compound is C5H5NO2S . Its InChI Code is 1S/C5H6NO2S/c1-8-5-6-2-4(3-7)9-5/h2-3,9H,1H3 .Physical and Chemical Properties Analysis
This compound is a solid or liquid at room temperature . It has a density of 1.3±0.1 g/cm3 . The boiling point is 240.0±32.0 °C at 760 mmHg .Scientific Research Applications
Synthesis of Furan and Thiophene Derivatives
2-Methoxythiazole-5-carbaldehyde is involved in the synthesis of various heteroaromatic derivatives. A study by Saikachi et al. (1979) demonstrates its use in the condensation of heteroaromatic aldehydes with tosylmethyl isocyanide to form oxazoles and pyrrolopyrimidines. This process is significant in synthesizing furan and thiophene derivatives, which are important in various chemical applications (Saikachi, Kitagawa, Sasaki, & Leusen, 1979).
Electronic and Spectroscopic Analysis of Heterocyclic Compounds
Beytur and Avinca (2021) conducted a study focusing on the molecular, electronic, and spectroscopic properties of heterocyclic compounds synthesized from this compound. The research provides insights into the electronic properties, non-linear optical properties, and spectroscopic characteristics of these compounds, highlighting their potential in various scientific fields (Beytur & Avinca, 2021).
Synthesis and Transformation of Nitrothiazoles
Research by Borthwick et al. (1973) explores the synthesis and transformation of nitrothiazoles using this compound. The study sheds light on the chemical reactions and transformations involved in creating oxadiazoles and carbonitriles, crucial in developing new chemical entities (Borthwick, Foxton, Gray, Gregory, Seale, & Warburton, 1973).
Antioxidant Activities in Plant Foods
Chen et al. (2014) investigated the formation of derivatives, including this compound, during the hydrolysis of phenolics in plant foods. This study is vital for understanding the antioxidant activities and the accurate assessment of phenolic content in plant foods, contributing to food science and nutrition (Chen, Tang, Zhang, Liu, Marcone, Li, & Tsao, 2014).
Nucleophilic Substitution Reaction in Indole Chemistry
Yamada et al. (2009) demonstrated the versatility of this compound in nucleophilic substitution reactions in indole chemistry. This research is critical in developing new synthetic methodologies and understanding the reactivity of indoles, a class of compounds with significant biological importance (Yamada, Yamada, Shiraishi, Tomioka, & Somei, 2009).
Preparation of N,N-Disubstituted Aminothiazoles
A study by Gillon et al. (1983) explored methods for preparing N,N-disubstituted 2-aminothiazoles, using this compound. This research is significant in the field of organic synthesis, providing insights into the structural features and chemical properties of these aminothiazoles (Gillon, Forrest, Meakins, Tirel, & Wallis, 1983).
Safety and Hazards
The compound is classified as having acute toxicity (oral, Category 4), skin corrosion/irritation (Category 2), serious eye damage/eye irritation (Category 2A), acute toxicity (inhalation, Category 4), and specific target organ toxicity (single exposure; Respiratory tract irritation, Category 3) . It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2-methoxy-1,3-thiazole-5-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5NO2S/c1-8-5-6-2-4(3-7)9-5/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTXZVLUCJBYWFC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(S1)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80586175 |
Source
|
Record name | 2-Methoxy-1,3-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80586175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95453-59-1 |
Source
|
Record name | 2-Methoxy-1,3-thiazole-5-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80586175 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methoxy-1,3-thiazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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